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For Research Use Only. Not for use in diagnostic procedures.

Introduction
SRI-011381, also known as C381, is a novel small molecule agonist of the Transforming

Growth Factor-beta (TGF-β) signaling pathway.[1][2][3] The dysregulation of TGF-β signaling

has been implicated in the pathogenesis of Alzheimer's disease (AD), contributing to both

amyloid-β (Aβ) accumulation and neurodegeneration. SRI-011381 offers a valuable research

tool to investigate the therapeutic potential of augmenting TGF-β signaling in various AD

models. This compound has demonstrated neuroprotective effects, including the promotion of

fibrillar Aβ clearance by macrophages and the reduction of neurodegeneration in transgenic

mouse models of AD.[1] SRI-011381 is orally bioavailable and brain-penetrant, making it

suitable for both in vitro and in vivo studies.

Mechanism of Action
SRI-011381 functions as an agonist of the TGF-β signaling pathway, which plays a crucial role

in regulating immune responses, neuronal survival, and tissue repair. In the context of

Alzheimer's disease, activation of this pathway can lead to several beneficial effects. Notably,

SRI-011381 has been shown to physically target the lysosome, promoting its acidification and

enhancing the breakdown of lysosomal cargo.[2] This mechanism is particularly relevant to the

clearance of aggregated proteins such as Aβ. By stimulating the TGF-β/Smad pathway, SRI-
011381 can modulate the activity of microglia and macrophages, enhancing their phagocytic

capacity for Aβ.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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